Cas no 481712-65-6 (3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI))

3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI) structure
481712-65-6 structure
Product Name:3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI)
CAS No:481712-65-6
MF:C8H8N2O4
MW:196.160121917725
CID:1020698
Update Time:2024-06-13

3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI)
    • 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-, 2-amino-2-oxoethyl ester
    • Inchi: 1S/C8H8N2O4/c9-6(11)4-14-8(13)5-1-2-7(12)10-3-5/h1-3H,4H2,(H2,9,11)(H,10,12)
    • InChI Key: YHUWMXAHTCPWFH-UHFFFAOYSA-N
    • SMILES: C1NC(=O)C=CC=1C(OCC(N)=O)=O

Computed Properties

  • Exact Mass: 196.048
  • Monoisotopic Mass: 196.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.5A^2

Experimental Properties

  • Density: 1.416±0.06 g/cm3(Predicted)
  • Boiling Point: 533.1±50.0 °C(Predicted)
  • pka: 9.79±0.10(Predicted)

3-Pyridinecarboxylicacid,1,6-dihydro-6-oxo-,2-amino-2-oxoethylester(9CI) Related Literature

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